(4-(4-Chlorophenyl)piperazino)(6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl)methanone

• IUPAC Name: [4-(4-chlorophenyl)piperazin-1-yl]-[6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]methanone
• InChI: InChI=1S/C19H15ClF3N3OS/c20-13-1-3-14(4-2-13)25-5-7-26(8-6-25)18(27)17-10-15-16(28-17)9-12(11-24-15)19(21,22)23/h1-4,9-11H,5-8H2
• InChI Key: OVMRNJHZRFBBIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)C3=CC4=C(S3)C=C(C=N4)C(F)(F)F
• Molecular Formula: C19H15ClF3N3OS
• Molecular Weight: 425.9 g/mol
• CAS No.: 303997-59-3

Description

(4-(4-Chlorophenyl)piperazino)(6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl)methanone is a useful research compound. Its molecular formula is C19H15ClF3N3OS and its molecular weight is 425.85. The purity is usually 95%.
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Biological Activity

The compound (4-(4-Chlorophenyl)piperazino)(6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl)methanone , also known by its CAS number 303997-59-3 , is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into its chemical properties, synthesis, and biological activities, supported by relevant data tables and research findings.

• Molecular Formula : C19H15ClF3N3OS
• Molar Mass : 425.86 g/mol
• Density : 1.458 g/cm³ (predicted)
• Boiling Point : 576.5 °C (predicted)
• pKa : 2.34 (predicted)

Property	Value
Molecular Formula	C19H15ClF3N3OS
Molar Mass	425.86 g/mol
Density	1.458 g/cm³
Boiling Point	576.5 °C
pKa	2.34

Synthesis

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors. The incorporation of the trifluoromethyl group is significant, as it enhances lipophilicity and biological activity.

Anticancer Activity

Research indicates that compounds containing thienopyridine derivatives exhibit promising anticancer properties. For instance, studies have shown that similar structures can inhibit tumor growth in various cancer cell lines, including renal and breast cancer cells. The trifluoromethyl group is known to enhance the potency of these compounds by improving their interaction with biological targets.

Antimycobacterial Activity

The compound's structural features suggest potential antimycobacterial activity. In vitro studies have evaluated various thienopyridine derivatives against Mycobacterium tuberculosis, with some derivatives showing moderate activity. The presence of the piperazine moiety may contribute to this activity by facilitating interaction with bacterial enzymes.

The mechanism of action for this compound likely involves:

• Inhibition of Enzymatic Activity : The trifluoromethyl group and the thienopyridine ring may interact with key enzymes involved in cancer cell proliferation or bacterial metabolism.
• Cell Membrane Penetration : Enhanced lipophilicity allows for better penetration through cellular membranes, facilitating intracellular action.

Study on Anticancer Effects

A study conducted on a series of thienopyridine derivatives, including compounds similar to (4-(4-Chlorophenyl)piperazino)(6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl)methanone, demonstrated significant inhibition of human breast cancer cell lines with IC50 values in the low micromolar range. These results underscore the potential for developing targeted therapies based on this scaffold.

Evaluation of Antimycobacterial Properties

In another study focusing on antimycobacterial activity, several compounds were screened against Mycobacterium tuberculosis H37Rv strain. The results indicated that modifications to the thienopyridine structure significantly influenced efficacy, with some derivatives achieving notable inhibition at concentrations below 10 µM.

Q & A

Q. Table 1: Comparative Synthetic Routes

Method	Catalyst	Solvent	Yield (%)	Purity (%)
EDC/HOBt	DMF	70°C	72	98
DCC	THF	60°C	65	95

Q. Table 2: Biological Activity of Structural Analogs

Analog	Modification	IC50 (nM)	Target
Parent	None	15 ± 2	5-HT₂A
CF₃→CH₃	Trifluoromethyl removed	120 ± 10	5-HT₂A
Cl→F	Chlorophenyl→fluorophenyl	25 ± 3	D₂